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Compound of Interest

Compound Name: 1,2-Dodecanediol

Cat. No.: B074227 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Disclaimer: Extensive research has not yielded any specific applications or protocols for the

use of 1,2-dodecanediol as a phase transfer catalyst. The following documentation provides a

detailed overview of the established applications of 1,2-dodecanediol and a general summary

of the principles and mechanisms of phase transfer catalysis.

Section 1: 1,2-Dodecanediol - Overview and
Established Applications
1,2-Dodecanediol (CAS: 1119-87-5), also known as lauryl glycol, is a versatile diol with a 12-

carbon chain.[1] Its molecular structure, featuring both a lipophilic carbon chain and hydrophilic

hydroxyl groups, imparts unique properties that make it a valuable component in various

industrial and research applications.[1][2]
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Property Value

Molecular Formula C12H26O2

Molecular Weight 202.33 g/mol

Appearance White crystalline solid

Melting Point 79 - 84 °C

Boiling Point 188 - 190 °C at 12 mmHg

Solubility Soluble in water and organic solvents

(Note: Some properties listed may refer to the related compound 1,12-dodecanediol, as data

for both is often presented in chemical supplier databases).[3]

Applications in Cosmetics and Personal Care
1,2-Dodecanediol is widely utilized in the cosmetics industry for its multifunctional properties:

Moisturizer and Emollient: It possesses excellent skin conditioning and hydration capabilities,

making it a common ingredient in lotions, creams, and serums.[3][4]

Antimicrobial Agent: It exhibits antifungal and antimicrobial properties, which can help in the

preservation of cosmetic formulations.[2][3]

Solvent: It can act as a solvent for other active ingredients in cosmetic formulations.[5]

Viscosity Modifier: It can be used to adjust the viscosity of cosmetic products.[5]

Preservative Booster: Studies have shown that 1,2-alkanediols can be used in combination

with other preservatives to reduce the overall concentration of preservatives needed in a

formulation.[5]

Applications in Chemical Synthesis
1,2-Dodecanediol serves as a valuable intermediate in fine chemical synthesis.[1] Its reactive

hydroxyl groups can undergo various transformations, including:
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Esterification: To produce diesters used in the manufacturing of surfactants, lubricants, and

plasticizers.[1]

Etherification and Oxidation: To create a variety of specialty chemicals.[1]

Polymer Synthesis: It can be used as a building block for polyesters and polyurethanes,

contributing to the flexibility and durability of the final products.[3][4]

Applications in Pharmaceuticals and Drug Development
The properties of 1,2-dodecanediol also lend themselves to pharmaceutical applications:

Antifungal and Antimicrobial Agent: It has been investigated for use in drug formulations to

treat fungal and bacterial infections.[3]

Drug Delivery Systems: Due to its biocompatibility and ability to improve the solubility of

poorly soluble drugs, it has been studied for its potential use in drug delivery systems.[3]

Section 2: Experimental Protocols for 1,2-
Dodecanediol
While detailed, step-by-step protocols for many applications are proprietary or not widely

published, the following provides an overview of a synthetic application.

Protocol for the Synthesis of Gold Nanoclusters using a
Dodecane-based Thiol
While not a protocol for 1,2-dodecanediol itself, the following one-pot synthesis of gold

nanoclusters using dodecanethiol (a related dodecane derivative) illustrates a common

research application for long-chain alkyl compounds in nanotechnology. This method utilizes

the in-situ formation of a reductant.

Materials:

Gold salt (HAuCl4)

Dodecanethiol (DDT)
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3,6-di-2-pyridyl-1,2,4,5-tetrazine (bptz)

Ethanol

General Procedure:

A solution of the gold salt, dodecanethiol, and 3,6-di-2-pyridyl-1,2,4,5-tetrazine is prepared in

ethanol.

The reaction mixture is stirred, during which the in-situ formation of dihydrotetrazine occurs,

which then acts as the reductant for Au(III) to Au(0).

When a large excess of dodecanethiol is used, gold nanoclusters with a narrow size

distribution of approximately 2 nm are formed.[6]

The resulting nanoclusters can be isolated from molecular precursors via High-Performance

Liquid Chromatography (HPLC).[6]

Logical Workflow for Gold Nanocluster Synthesis:
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Reaction Mixture Preparation

Reaction and Formation

Isolation and Characterization

HAuCl4

Mixing and Stirring

Dodecanethiol (DDT) 3,6-di-2-pyridyl-1,2,4,5-tetrazine Ethanol

In-situ Reductant Formation
(Dihydrotetrazine)

Reduction of Au(III) to Au(0)

Nanocluster Nucleation and Growth

HPLC Separation

Characterization
(TEM, UV-Vis, etc.)
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Organic Phase

RZ + Q⁺Y⁻ → RY + Q⁺Z⁻

Q⁺Z⁻Q⁺Y⁻

-------------------- Interface --------------------

Diffusion

M⁺Y⁻

Ion Exchange

M⁺Z⁻ Q⁺X⁻

Diffusion

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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